Cas no 1366362-16-4 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid
• CAS No: 1366362-16-4
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 6043686
• PubChem ID: 165524142
• Update Time: 2025-10-31

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid
• 1366362-16-4
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-methylthiophen-3-yl)propanoic acid
• EN300-1284976

• Inchi： 1S/C13H19NO4S/c1-8-9(5-6-19-8)10(7-11(15)16)14-12(17)18-13(2,3)4/h5-6,10H,7H2,1-4H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： DZLCXUSVDUIDKF-JTQLQIEISA-N
• SMILES： S1C=CC(=C1C)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid

Compound CAS No. 1366362-16-4: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid

The compound with CAS No. 1366362-16-4, named (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butoxy carbonyl amino group with a methylthiophene moiety, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The tert-butoxy carbonyl amino group plays a critical role in enhancing the molecule's stability and bioavailability, while the methylthiophene moiety contributes to its ability to interact with specific biological targets. These findings suggest that the compound could be utilized in the development of novel drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most exciting developments involving this compound is its demonstrated ability to inhibit key enzymes involved in the progression of chronic diseases. For instance, research published in 2023 revealed that (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This discovery has opened new avenues for the development of anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its enzymatic inhibitory properties, this compound has also shown promise in modulating cellular signaling pathways such as the MAPK/ERK pathway, which is often dysregulated in cancer cells. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines while sparing normal cells, indicating its potential as an anticancer agent with high specificity.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid involves a multi-step process that combines advanced organic synthesis techniques. The use of tert-butoxycarbonyl (Boc) protecting groups ensures precise control over the stereochemistry of the molecule, which is crucial for its biological activity. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs, making this compound more accessible for large-scale studies.

Another area of active research is the exploration of this compound's pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral or parenteral therapeutic agent. Furthermore, ongoing investigations into its toxicity profile aim to ensure that it meets regulatory standards for safety and efficacy.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methylthiophen-3-yl)propanoic acid represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With continued research and development, this compound holds immense potential for addressing unmet medical needs across multiple therapeutic areas.